Cas no 496847-51-9 (3-Pyridinecarbonitrile, 2-[[1-ethyl-3-(methylamino)propyl]thio]-6-methyl-)

• Product Name: 3-Pyridinecarbonitrile, 2-[[1-ethyl-3-(methylamino)propyl]thio]-6-methyl-
• CAS No: 496847-51-9
• MF: C₁₃H₁₉N₃S
• MW: 249.375061273575
• CID: 1527113
• Update Time: 2024-08-24

3-Pyridinecarbonitrile, 2-[[1-ethyl-3-(methylamino)propyl]thio]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-[[1-ethyl-3-(methylamino)propyl]thio]-6-methyl-

• Inchi： 1S/C13H19N3S/c1-4-12(7-8-15-3)17-13-11(9-14)6-5-10(2)16-13/h5-6,12,15H,4,7-8H2,1-3H3
• InChI Key： IUHXVMBPAPOSTR-UHFFFAOYSA-N
• SMILES： C1(SC(CC)CCNC)=NC(C)=CC=C1C#N

Computed Properties

• Exact Mass: 249.13017

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 387.7±42.0 °C(Predicted)
• PSA: 48.71
• pka: 10.15±0.10(Predicted)